Cas no 2137996-84-8 (2-(4-amino-1H-imidazol-1-yl)-N-(3-methoxypropyl)acetamide)

2-(4-amino-1H-imidazol-1-yl)-N-(3-methoxypropyl)acetamide structure
2137996-84-8 structure
Product Name:2-(4-amino-1H-imidazol-1-yl)-N-(3-methoxypropyl)acetamide
CAS No:2137996-84-8
MF:C9H16N4O2
MW:212.248941421509
CID:6540834
PubChem ID:165854649
Update Time:2025-07-19

2-(4-amino-1H-imidazol-1-yl)-N-(3-methoxypropyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2137996-84-8
    • EN300-804507
    • 2-(4-amino-1H-imidazol-1-yl)-N-(3-methoxypropyl)acetamide
    • Inchi: 1S/C9H16N4O2/c1-15-4-2-3-11-9(14)6-13-5-8(10)12-7-13/h5,7H,2-4,6,10H2,1H3,(H,11,14)
    • InChI Key: VJKNTXDHLLKORL-UHFFFAOYSA-N
    • SMILES: O(C)CCCNC(CN1C=NC(=C1)N)=O

Computed Properties

  • Exact Mass: 212.12732577g/mol
  • Monoisotopic Mass: 212.12732577g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 82.2Ų

2-(4-amino-1H-imidazol-1-yl)-N-(3-methoxypropyl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-804507-0.05g
2-(4-amino-1H-imidazol-1-yl)-N-(3-methoxypropyl)acetamide
2137996-84-8 95.0%
0.05g
$707.0 2025-02-21
Enamine
EN300-804507-0.1g
2-(4-amino-1H-imidazol-1-yl)-N-(3-methoxypropyl)acetamide
2137996-84-8 95.0%
0.1g
$741.0 2025-02-21
Enamine
EN300-804507-0.25g
2-(4-amino-1H-imidazol-1-yl)-N-(3-methoxypropyl)acetamide
2137996-84-8 95.0%
0.25g
$774.0 2025-02-21
Enamine
EN300-804507-0.5g
2-(4-amino-1H-imidazol-1-yl)-N-(3-methoxypropyl)acetamide
2137996-84-8 95.0%
0.5g
$809.0 2025-02-21
Enamine
EN300-804507-1.0g
2-(4-amino-1H-imidazol-1-yl)-N-(3-methoxypropyl)acetamide
2137996-84-8 95.0%
1.0g
$842.0 2025-02-21
Enamine
EN300-804507-2.5g
2-(4-amino-1H-imidazol-1-yl)-N-(3-methoxypropyl)acetamide
2137996-84-8 95.0%
2.5g
$1650.0 2025-02-21
Enamine
EN300-804507-5.0g
2-(4-amino-1H-imidazol-1-yl)-N-(3-methoxypropyl)acetamide
2137996-84-8 95.0%
5.0g
$2443.0 2025-02-21
Enamine
EN300-804507-10.0g
2-(4-amino-1H-imidazol-1-yl)-N-(3-methoxypropyl)acetamide
2137996-84-8 95.0%
10.0g
$3622.0 2025-02-21

Additional information on 2-(4-amino-1H-imidazol-1-yl)-N-(3-methoxypropyl)acetamide

Comprehensive Overview of 2-(4-amino-1H-imidazol-1-yl)-N-(3-methoxypropyl)acetamide (CAS No. 2137996-84-8)

The compound 2-(4-amino-1H-imidazol-1-yl)-N-(3-methoxypropyl)acetamide, identified by its CAS number 2137996-84-8, is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. This article delves into its structural properties, synthesis pathways, and emerging applications, while addressing common queries and trends in scientific literature and AI-driven research tools.

Structurally, 2-(4-amino-1H-imidazol-1-yl)-N-(3-methoxypropyl)acetamide features an imidazole core, a heterocyclic ring known for its versatility in drug design. The presence of the 4-amino group and 3-methoxypropyl side chain enhances its reactivity and solubility, making it a candidate for targeted enzyme inhibition studies. Researchers often explore its role in modulating protein-protein interactions, a hot topic in cancer therapeutics and neurodegenerative disease research.

Synthesis of this compound typically involves multi-step organic reactions, including amide coupling and nucleophilic substitution. Recent advancements in green chemistry have spurred interest in optimizing these processes to reduce waste and improve yields—a trend aligned with the growing demand for sustainable pharmaceutical manufacturing. Analytical techniques like HPLC and NMR spectroscopy are critical for purity assessment, as impurities can skew results in high-throughput screening assays.

In the context of drug discovery, 2-(4-amino-1H-imidazol-1-yl)-N-(3-methoxypropyl)acetamide has garnered attention for its potential as a kinase inhibitor. Kinases are pivotal in cellular signaling, and their dysregulation is linked to diseases like autoimmune disorders and metabolic syndromes. Computational studies using molecular docking tools suggest this compound may bind selectively to specific kinase domains, though in vivo validation remains ongoing.

Another area of interest is its application in bioconjugation. The amino group on the imidazole ring allows for covalent attachment to biomolecules, enabling the development of proteolysis-targeting chimeras (PROTACs)—a revolutionary approach in targeted protein degradation. This aligns with the surge in searches for degrader technologies and next-generation therapeutics.

From a commercial perspective, suppliers often list this compound under long-tail keywords such as "high-purity imidazole derivatives for research" or "custom synthetic intermediates for drug development." SEO-optimized content highlighting its structure-activity relationships (SAR) and scalable synthesis can attract academic and industrial researchers alike.

Safety and handling of 2-(4-amino-1H-imidazol-1-yl)-N-(3-methoxypropyl)acetamide follow standard laboratory protocols. While not classified as hazardous, proper personal protective equipment (PPE) is recommended during handling, reflecting broader workplace safety trends emphasized in ISO 45001 compliance discussions.

In summary, CAS 2137996-84-8 represents a promising scaffold in medicinal chemistry. Its dual functionality as a heterocyclic building block and potential bioactive agent positions it at the intersection of cutting-edge research and industrial innovation. Future studies may explore its utility in precision medicine or as a template for AI-generated drug candidates, further solidifying its relevance in modern science.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.